molecular formula C10H13NO5 B1204722 Benzenebutanoic acid, alpha-amino-beta,gamma,4-trihydroxy- CAS No. 61172-81-4

Benzenebutanoic acid, alpha-amino-beta,gamma,4-trihydroxy-

Cat. No. B1204722
CAS RN: 61172-81-4
M. Wt: 227.21 g/mol
InChI Key: SKALBOHJGVPGFQ-UHFFFAOYSA-N
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Description

Benzenebutanoic acid, alpha-amino-beta,gamma,4-trihydroxy-, also known as Benzenebutanoic acid, alpha-amino-beta,gamma,4-trihydroxy-, is a useful research compound. Its molecular formula is C10H13NO5 and its molecular weight is 227.21 g/mol. The purity is usually 95%.
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properties

CAS RN

61172-81-4

Product Name

Benzenebutanoic acid, alpha-amino-beta,gamma,4-trihydroxy-

Molecular Formula

C10H13NO5

Molecular Weight

227.21 g/mol

IUPAC Name

2-amino-3,4-dihydroxy-4-(4-hydroxyphenyl)butanoic acid

InChI

InChI=1S/C10H13NO5/c11-7(10(15)16)9(14)8(13)5-1-3-6(12)4-2-5/h1-4,7-9,12-14H,11H2,(H,15,16)

InChI Key

SKALBOHJGVPGFQ-UHFFFAOYSA-N

SMILES

C1=CC(=CC=C1C(C(C(C(=O)O)N)O)O)O

Canonical SMILES

C1=CC(=CC=C1C(C(C(C(=O)O)N)O)O)O

synonyms

3,4-dihydroxyhomotyrosine

Origin of Product

United States

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